Cas no 1007916-64-4 (5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol)

• Product Name: 5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CAS No: 1007916-64-4
• MF: C₁₈H₂₁FN₄OS
• MW: 360.448945760727
• CID: 5917113
• PubChem ID: 16807466
• Update Time: 2025-10-28

5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(3,5-dimethylpiperidin-1-yl)-(4-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F1805-0159
• 1007916-64-4
• 5-((3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• VU0489580-1
• AKOS024609898
• AB00675886-01

• Inchi： 1S/C18H21FN4OS/c1-11-7-12(2)9-22(8-11)15(13-3-5-14(19)6-4-13)16-17(24)23-18(25-16)20-10-21-23/h3-6,10-12,15,24H,7-9H2,1-2H3
• InChI Key： WKCKYDHEKIQGKJ-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CC(C)CC(C)C3)C3=CC=C(F)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 360.14201064g/mol
• Monoisotopic Mass: 360.14201064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Additional information on 5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

5-[(3,5-Dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol: A Comprehensive Overview

The compound CAS No. 1007916-64-4, also known as 5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a [1,2,4]triazolo[3,2-b][1,3]thiazole ring system, which is further substituted with a (3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl group at the 5-position and a hydroxyl group at the 6-position.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for constructing such complex heterocyclic systems. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolo-thiazole core structure. Additionally, the substitution patterns on the piperidine and phenyl rings can be tailored to optimize the physicochemical properties of the final product.

One of the most notable features of this compound is its potential as a lead molecule in drug discovery. The presence of multiple functional groups provides ample opportunities for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. For example, researchers have reported that certain derivatives possess potent anti-proliferative effects on cancer cells while showing minimal toxicity to normal cells.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. The triazolo-thiazole core is known to exhibit interesting electronic properties that could be exploited in the development of advanced materials such as organic semiconductors or sensors. Furthermore, the presence of fluorine atoms in the molecule enhances its stability under harsh conditions, making it suitable for use in high-performance applications.

In terms of environmental impact, this compound has been shown to degrade relatively quickly under aerobic conditions due to its susceptibility to oxidative cleavage. This property is particularly important for ensuring that any industrial or pharmaceutical applications do not contribute significantly to environmental pollution. However, further studies are needed to fully understand its long-term ecological effects.

Looking ahead, there is considerable interest in exploring the stereochemical properties of this compound. The presence of chiral centers in both the piperidine ring and the triazolo-thiazole system suggests that enantiomeric forms may exhibit different biological activities. Recent advances in asymmetric synthesis techniques provide a promising avenue for producing enantiopure samples for detailed pharmacological studies.

In conclusion, CAS No. 1007916-64-4 represents a fascinating example of modern chemical innovation with broad implications across multiple disciplines. Its unique structure offers a versatile platform for developing novel drugs and materials while its favorable degradation characteristics mitigate potential environmental concerns. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.